4,7-dibromo-1,2-dihydroisoquinolin-1-one
Overview
Description
4,7-Dibromo-1,2-dihydroisoquinolin-1-one (DBDHIQ) is an organic compound composed of a brominated isoquinolinone ring system. It is a colorless solid that is soluble in organic solvents and is used in a variety of applications. DBDHIQ is a versatile building block for organic synthesis and has been used in medicinal chemistry, materials science, and other fields. The synthesis of DBDHIQ is relatively simple and can be accomplished through several methods. In addition, it has been found to have a number of biochemical and physiological effects, as well as advantages and limitations for laboratory experiments.
Scientific Research Applications
4,7-dibromo-1,2-dihydroisoquinolin-1-one has been used for a variety of scientific research applications. It has been used as an inhibitor of the enzyme cyclooxygenase-2 (COX-2), which is involved in inflammation and cancer. 4,7-dibromo-1,2-dihydroisoquinolin-1-one has also been used as a potential inhibitor of the enzyme tyrosinase, which is involved in melanin synthesis and is a target for treating skin disorders. Additionally, 4,7-dibromo-1,2-dihydroisoquinolin-1-one has been used as a potential inhibitor of the enzyme cytochrome P450, which is involved in drug metabolism. Finally, 4,7-dibromo-1,2-dihydroisoquinolin-1-one has been used as a potential inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters.
Mechanism of Action
The mechanism of action of 4,7-dibromo-1,2-dihydroisoquinolin-1-one is not fully understood. However, it is thought to act as an inhibitor of certain enzymes by binding to their active sites. This binding blocks the enzyme’s ability to catalyze its reaction, thus inhibiting its activity.
Biochemical and Physiological Effects
4,7-dibromo-1,2-dihydroisoquinolin-1-one has been found to have a number of biochemical and physiological effects. It has been found to inhibit the activity of the enzymes cyclooxygenase-2 (COX-2), tyrosinase, cytochrome P450, and monoamine oxidase. In addition, 4,7-dibromo-1,2-dihydroisoquinolin-1-one has been found to have anti-inflammatory and antioxidant effects, as well as potential anticancer activity.
Advantages and Limitations for Lab Experiments
4,7-dibromo-1,2-dihydroisoquinolin-1-one has several advantages for laboratory experiments. It is a relatively simple compound to synthesize and can be easily isolated via column chromatography. Additionally, it has a wide range of potential applications in medicinal chemistry, materials science, and other fields.
However, there are also some limitations to using 4,7-dibromo-1,2-dihydroisoquinolin-1-one in laboratory experiments. It is a relatively unstable compound and is prone to degradation in the presence of light, heat, and oxygen. Additionally, it is highly toxic and should be handled with extreme caution.
Future Directions
There are a number of potential future directions for research involving 4,7-dibromo-1,2-dihydroisoquinolin-1-one. One potential direction is to explore its potential use as an inhibitor of other enzymes, such as proteases, lipases, and phosphatases. Additionally, further research could be done to explore the biochemical and physiological effects of 4,7-dibromo-1,2-dihydroisoquinolin-1-one and to develop more efficient and cost-effective synthesis methods. Finally, further research could be done to investigate the potential applications of 4,7-dibromo-1,2-dihydroisoquinolin-1-one in materials science and other fields.
Synthesis Methods
One method for synthesizing 4,7-dibromo-1,2-dihydroisoquinolin-1-one is through the reaction of 4,7-dibromo-1,2-dihydroisoquinoline and ethyl bromoacetate. This reaction is carried out at room temperature in an acetonitrile/water solution, and the 4,7-dibromo-1,2-dihydroisoquinolin-1-one product is isolated via column chromatography.
Another method is the reaction of 4,7-dibromo-1,2-dihydroisoquinoline and ethyl chloroacetate. This reaction is carried out at room temperature in an acetonitrile/water solution, and the 4,7-dibromo-1,2-dihydroisoquinolin-1-one product is isolated via column chromatography.
Finally, 4,7-dibromo-1,2-dihydroisoquinolin-1-one can also be synthesized through the reaction of 4,7-dibromo-1,2-dihydroisoquinoline and ethyl chloroacetate. This reaction is carried out at room temperature in an acetonitrile/water solution, and the 4,7-dibromo-1,2-dihydroisoquinolin-1-one product is isolated via column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,7-dibromo-1,2-dihydroisoquinolin-1-one involves the bromination of 1,2-dihydroisoquinolin-1-one at the 4 and 7 positions.", "Starting Materials": [ "1,2-dihydroisoquinolin-1-one", "Bromine", "Acetic acid", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 1,2-dihydroisoquinolin-1-one in acetic acid.", "Step 2: Add bromine dropwise to the solution while stirring at room temperature until the solution turns yellow.", "Step 3: Heat the solution to 50°C and continue stirring for 2 hours.", "Step 4: Cool the solution to room temperature and add hydrogen peroxide dropwise until the solution turns colorless.", "Step 5: Filter the precipitate and wash with water.", "Step 6: Dry the product under vacuum to obtain 4,7-dibromo-1,2-dihydroisoquinolin-1-one." ] } | |
CAS RN |
1203578-94-2 |
Product Name |
4,7-dibromo-1,2-dihydroisoquinolin-1-one |
Molecular Formula |
C9H5Br2NO |
Molecular Weight |
303 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
